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Compound of Interest

Compound Name: Sinoacutine

Cat. No.: B10789810 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. While specific disposal guidelines for Sinoacutine are not readily

available, a comprehensive approach based on its chemical properties and general principles

of hazardous waste management can be formulated. This guide provides a synthesized

protocol for the safe disposal of Sinoacutine, intended to fill the informational gap and

empower laboratory personnel to manage this compound responsibly.

Sinoacutine, an alkaloid with cytoprotective and vasorelaxant activities, should be treated as a

hazardous substance.[1][2] All handling and disposal procedures must be conducted in

accordance with institutional and local regulations for hazardous chemical waste.

Key Chemical and Safety Data for Sinoacutine
To facilitate safe handling, the following table summarizes essential information about

Sinoacutine.
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Property Value

Chemical Name
(9α,13α)-5,6,8,14-tetradehydro-4-hydroxy-3,6-

dimethoxy-17-methyl-morphinan-7-one

Synonym (–)-Salutaridine

CAS Number 4090-18-0

Molecular Formula C₁₉H₂₁NO₄

Molecular Weight 327.4 g/mol

Appearance Solid

Storage -20°C

Solubility

Soluble in DMF (10 mg/mL), DMSO (5 mg/mL),

and Ethanol (1 mg/mL). Sparingly soluble in

aqueous buffers.[2][3]

Hazard Statement

Should be considered hazardous. Avoid

ingestion, inhalation, and contact with skin and

eyes.[3]

Protocol for the Proper Disposal of Sinoacutine
Waste
The following step-by-step protocol is a general guideline based on best practices for the

disposal of hazardous chemical waste. It is crucial to consult your institution's Environmental

Health and Safety (EHS) office for specific requirements.

I. Decontamination of Empty Sinoacutine Containers
Empty containers that once held Sinoacutine must be thoroughly decontaminated before

disposal.

Triple Rinse: Rinse the empty container three times with a suitable solvent in which

Sinoacutine is soluble, such as ethanol or a solvent recommended by your institution.
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Collect Rinsate: The solvent used for rinsing (rinsate) is now considered hazardous waste

and must be collected in a designated, properly labeled hazardous waste container.

Container Disposal: After triple rinsing, the container can typically be disposed of as non-

hazardous waste. However, institutional policies may vary, so confirm with your EHS office.

Deface or remove the original label before disposal.

II. Disposal of Small Quantities of Sinoacutine Waste
(e.g., from experimental residues)
For small amounts of Sinoacutine waste, such as residues from experiments or contaminated

materials (e.g., pipette tips, gloves).

Segregation: All solid waste contaminated with Sinoacutine should be collected separately

in a designated, clearly labeled hazardous waste container.

Labeling: The waste container must be labeled with "Hazardous Waste," the name

"Sinoacutine," and the approximate concentration and quantity.

Storage: Store the sealed waste container in a designated satellite accumulation area until it

is collected by your institution's EHS personnel.

III. Disposal of Unused or Expired Sinoacutine
Disposal of bulk quantities of unused or expired Sinoacutine requires careful management.

Original Container: If possible, keep the Sinoacutine in its original, labeled container.

Label as Waste: Clearly mark the container as "Hazardous Waste for Disposal."

EHS Collection: Arrange for collection by your institution's EHS department. Do not attempt

to dispose of bulk chemical waste through any other means.

Visualizing the Sinoacutine Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of Sinoacutine waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Sinoacutine waste.

By adhering to these synthesized guidelines and consulting with institutional safety officers,

laboratory professionals can ensure the safe and compliant disposal of Sinoacutine, thereby

fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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